Cas no 78185-09-8 (L-threo-Pentonic acid,2-deoxy-, g-lactone)

• Product Name: L-threo-Pentonic acid,2-deoxy-, g-lactone
• CAS No: 78185-09-8
• MF: C₅H₈O₄
• MW: 132.114622116089
• CID: 551634
• PubChem ID: 10942458
• Update Time: 2025-04-19

L-threo-Pentonic acid,2-deoxy-, g-lactone Chemical and Physical Properties

Names and Identifiers

• L-threo-Pentonic acid,2-deoxy-, g-lactone
• L-threo-Pentonic acid, 2-deoxy-, .gamma.-lactone
• CHEMBL97916
• 78185-09-8
• 2-Deoxy-L-threo-pentonic acid gamma-lactone
• SCHEMBL24114686

• Inchi： 1S/C5H8O4/c6-2-4-3(7)1-5(8)9-4/h3-4,6-7H,1-2H2/t3-,4-/m0/s1
• InChI Key： YIXDEYPPAGPYDP-IMJSIDKUSA-N
• SMILES： O1C(C[C@@H]([C@@H]1CO)O)=O

Computed Properties

• Exact Mass: 132.042
• Monoisotopic Mass: 132.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.438
• PSA: 66.76000
• LogP: -1.34490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones